Cas no 2172089-34-6 (2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172089-34-6
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5566081
• PubChem ID: 165595463
• Update Time: 2025-09-24

2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172089-34-6
• EN300-1599207
• 2-[1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C13H20N4O/c1-10(18-2)13-12(8-9-14)15-16-17(13)11-6-4-3-5-7-11/h10-11H,3-8H2,1-2H3
• InChI Key： AOHKCLSQIXRXEC-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1C1CCCCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Introduction to 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172089-34-6)

2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172089-34-6) is a specialized organic compound belonging to the 1,2,3-triazole derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a cyclohexyl group and a methoxyethyl side chain. Its molecular formula and precise stereochemistry make it a valuable intermediate for synthesizing bioactive molecules targeting enzymes and receptors.

Recent studies highlight the growing interest in 1,2,3-triazole-based compounds, driven by their stability, hydrogen-bonding capacity, and compatibility with click chemistry applications. Researchers are exploring 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile for potential roles in drug discovery, particularly in modulating protein-protein interactions. Its acetonitrile moiety further enhances reactivity, enabling diverse functionalization pathways.

From an industrial perspective, the demand for triazole derivatives like this compound aligns with trends in sustainable chemistry. Innovations in catalytic synthesis and solvent-free reactions have reduced the environmental footprint of producing such intermediates. Users searching for "CAS 2172089-34-6 supplier" or "1,2,3-triazole applications 2024" often seek data on scalability and green synthesis methods, reflecting broader market priorities.

The compound’s cyclohexyl group contributes to lipophilicity, a critical factor in pharmacokinetics. This property is frequently discussed in forums querying "how to improve drug bioavailability." Meanwhile, its methoxyethyl segment offers metabolic stability, addressing common challenges in medicinal chemistry optimization. Analytical techniques like HPLC and NMR are essential for characterizing this high-purity material, as noted in searches for "CAS 2172089-34-6 analysis."

Emerging applications of 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile include its use in fluorescent probes and polymer science. Its rigid triazole core enables precise molecular recognition, relevant to diagnostics and materials engineering. Queries such as "triazole-based sensors" underscore interdisciplinary interest. Storage recommendations typically emphasize inert atmospheres to preserve stability, a detail vital for procurement teams.

In summary, 2-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile exemplifies the convergence of synthetic versatility and functional diversity. Its relevance to click chemistry, drug design, and material innovation positions it as a compound of enduring scientific and commercial value. Future research may explore its enantioselective synthesis or bioconjugation potential, further expanding its utility.